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Compound of Interest

Compound Name: Diacetylpiptocarphol

Cat. No.: B1149281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometry

analysis of Diacetylpiptocarphol, a sesquiterpene lactone of interest in natural product

research. This document outlines the core molecular data, detailed experimental protocols for

accurate mass determination and structural elucidation, and visual workflows to facilitate

understanding of the analytical process and its biological context.

Core Molecular Data
Accurate mass determination is the foundational step in the characterization of any natural

product. The molecular formula and weight of Diacetylpiptocarphol are summarized below.

Compound Name Molecular Formula Molecular Weight ( g/mol )

Diacetylpiptocarphol C19H24O9 396.4

Table 1: Core Molecular Data for Diacetylpiptocarphol.
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The following diagram illustrates a typical workflow for the mass spectrometry analysis of a

natural product extract containing Diacetylpiptocarphol, from sample preparation to data

analysis.
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To cite this document: BenchChem. [Unveiling the Molecular Identity of Diacetylpiptocarphol:
A Mass Spectrometry-Based Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1149281#mass-spectrometry-analysis-for-
diacetylpiptocarphol-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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